Cas no 851782-30-4 (N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is a synthetic compound with notable chemical properties. It exhibits high purity and stability, making it suitable for various applications in medicinal chemistry and organic synthesis. The compound's unique structure and functional groups contribute to its potential in drug discovery and as a building block for advanced chemical libraries.
N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide structure
851782-30-4 structure
Product Name:N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
CAS No:851782-30-4
MF:C20H19N3O5S2
MW:445.511962175369
CID:5842805
PubChem ID:5073244
Update Time:2025-06-20

N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-(5-(furan-2-yl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
    • Methanesulfonamide, N-[3-[5-(2-furanyl)-4,5-dihydro-1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenyl]-
    • AKOS024588274
    • MLS000680394
    • HMS2590K17
    • AB00593665-04
    • N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
    • 851782-30-4
    • CHEMBL1556069
    • N-[3-[2-(benzenesulfonyl)-3-(furan-2-yl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
    • SMR000324551
    • F0622-0188
    • N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
    • Inchi: 1S/C20H19N3O5S2/c1-29(24,25)22-16-8-5-7-15(13-16)18-14-19(20-11-6-12-28-20)23(21-18)30(26,27)17-9-3-2-4-10-17/h2-13,19,22H,14H2,1H3
    • InChI Key: BIQUEEQMPUFNPS-UHFFFAOYSA-N
    • SMILES: CS(NC1=CC=CC(C2CC(C3=CC=CO3)N(S(C3=CC=CC=C3)(=O)=O)N=2)=C1)(=O)=O

Computed Properties

  • Exact Mass: 445.07661306g/mol
  • Monoisotopic Mass: 445.07661306g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 841
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • Boiling Point: 635.2±65.0 °C(Predicted)
  • pka: 8.16±0.10(Predicted)

N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0622-0188-2μmol
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
851782-30-4 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0622-0188-5μmol
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
851782-30-4 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0622-0188-10μmol
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
851782-30-4 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0622-0188-20μmol
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
851782-30-4 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0622-0188-1mg
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
851782-30-4 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0622-0188-2mg
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
851782-30-4 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0622-0188-3mg
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
851782-30-4 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0622-0188-4mg
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
851782-30-4 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0622-0188-5mg
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
851782-30-4 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0622-0188-10mg
N-{3-[1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
851782-30-4 90%+
10mg
$79.0 2023-05-17

Additional information on N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Introduction to N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851782-30-4)

N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 851782-30-4, represents a convergence of multiple chemical moieties that contribute to its potential applications in drug discovery and medicinal chemistry. The presence of both benzenesulfonyl and furan-2-yl groups in its molecular framework suggests a rich chemical diversity, which is often leveraged to develop novel bioactive molecules.

The structural composition of N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide includes a pyrazole core, which is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological pathways. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a furan-2-yl group into the pyrazole scaffold further enhances the compound's pharmacological potential by introducing additional hydrogen bonding capabilities and electronic effects that can influence receptor binding affinity.

The benzenesulfonyl moiety in the compound's structure adds another layer of complexity, providing a site for potential interactions with biological targets. Sulfonyl groups are frequently found in pharmacologically active compounds due to their ability to enhance binding affinity and metabolic stability. In particular, benzenesulfonyl derivatives have been explored for their roles in pain management, neuroprotection, and as intermediates in the synthesis of more complex drug molecules. The combination of these features in N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide makes it a promising candidate for further investigation in drug development.

In recent years, there has been a growing interest in the development of heterocyclic compounds that exhibit multitarget interactions. This approach has been particularly successful in the treatment of multifactorial diseases such as cancer and neurodegenerative disorders. The pyrazole-furan hybrid structure of N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide aligns well with this trend, as it allows for simultaneous interaction with multiple biological targets. Such multitargeting strategies can lead to more effective therapeutic outcomes by addressing multiple aspects of a disease simultaneously.

The sulfonamide group at the terminal position of the molecule also contributes significantly to its pharmacological profile. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. The presence of this group in N-{3-1-(benzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-y

The synthesis of N-{3-1-(benzenesulfonyl)-5-(furan- 2 -yl )-4,5-dihydro -1H -pyrazol -3-y

The compound's solubility and stability are also critical factors that need to be considered during its development. Solubility is particularly important for pharmaceutical applications, as it determines the bioavailability of the drug. In vitro studies have shown that N-{3- 1-(benzenesulfonyl )-5-(furan -2 -yl ) 4 ,5 -dihydro -1H -pyrazol -3-y

Ongoing research in this area is focused on exploring the biological activity of N-{3- 1-(benzenesulfonyl )-5-(furan -2 -yl ) 4 ,5 -dihydro -1H -pyrazol -3-y

In conclusion, N-{3- 1-(benzenesulfonyl )-5-(furan -2 - y l stron g ) 4 , 5 -dihydro - 1H- pyrazol - 3-y article> response>

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd